7-(4-{[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]oxy}phenoxy)-2,4-bis(trifluoromethyl)[1,8]naphthyridine

• IUPAC Name: 7-[4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]phenoxy]-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• InChI: InChI=1S/C26H10F12N4O2/c27-23(28,29)15-9-17(25(33,34)35)39-21-13(15)5-7-19(41-21)43-11-1-2-12(4-3-11)44-20-8-6-14-16(24(30,31)32)10-18(26(36,37)38)40-22(14)42-20/h1-10H
• InChI Key: YYFXPQWIQOOQRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=NC3=C(C=C2)C(=CC(=N3)C(F)(F)F)C(F)(F)F)OC4=NC5=C(C=C4)C(=CC(=N5)C(F)(F)F)C(F)(F)F
• Molecular Formula: C26H10F12N4O2
• Molecular Weight: 638.4 g/mol
• CAS No.: 303996-42-1

Description

The compound is a derivative of naphthyridine, a nitrogen-containing heterocyclic compound. It has several trifluoromethyl groups and an ether linkage. Trifluoromethyl groups are often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The naphthyridine core is a bicyclic structure with two nitrogen atoms. The trifluoromethyl groups are electron-withdrawing, which could influence the reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the naphthyridine core and the trifluoromethyl groups. The ether linkage could potentially be cleaved under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, size, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Scientific Research Applications

Synthesis and Material Applications

• Polymer Synthesis and Properties : Research on aromatic polyamides derived from similar naphthalene-based monomers demonstrates advancements in polymer chemistry. These materials exhibit high thermal stability and are suitable for creating transparent, flexible films with low moisture absorption and dielectric constants, indicating their potential in electronics and coatings (Yang & Chen, 1992).

• Novel Fluorinated Polyimides : The development of novel fluorinated polyimides using bis(ether amine) monomers showcases the interest in creating materials with enhanced solubility, thermal stability, and optical properties. Such polyimides could find applications in aerospace, electronics, and as materials with lower dielectric constants for advanced electronic applications (Chung & Hsiao, 2008).

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.